Cas no 2172030-99-6 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid)
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid
- EN300-1493836
- 2172030-99-6
- 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid
-
- Inchi: 1S/C26H24N2O6/c1-15-12-16(24(30)27-13-23(29)25(31)32)10-11-22(15)28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23,29H,13-14H2,1H3,(H,27,30)(H,28,33)(H,31,32)
- InChI Key: VVWFHSDNYAPPBA-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C(NCC(C(=O)O)O)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 460.16343649g/mol
- Monoisotopic Mass: 460.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 125Ų
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493836-0.05g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-0.1g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-0.25g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-0.5g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-1.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-2.5g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-5.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-10.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493836-50mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493836-100mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-2-hydroxypropanoic acid |
2172030-99-6 | 100mg |
$2963.0 | 2023-09-28 |
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid
Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid (CAS No. 2172030-99-6)
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172030-99-6, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and potential biological interactions.
The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecular framework is particularly noteworthy. The Fmoc moiety is widely recognized in peptide synthesis as a protecting group for amino acids, but its incorporation into more complex organic molecules like this one suggests applications beyond simple peptide chemistry. The Fmoc group enhances the stability of the compound during synthetic processes and may also influence its interactions with biological targets, such as enzymes or receptors, by affecting its solubility and reactivity.
Furthermore, the compound features a methylphenylformamido moiety, which introduces a phenolic ring with a formamide linkage. This structural feature is often associated with compounds exhibiting biological activity, particularly in the realm of drug discovery. The phenolic ring can participate in hydrogen bonding interactions, while the formamide group can serve as a hydrogen bond acceptor or donor, depending on the environment. These interactions are critical for modulating the compound's binding affinity to biological targets and may contribute to its pharmacological effects.
The hydroxypropanoic acid component at the C-terminal end of the molecule adds another layer of complexity. This side chain can influence the compound's solubility in both aqueous and organic solvents, which is an important consideration for formulation and delivery systems. Additionally, the hydroxyl group provides a site for further functionalization or interaction with biological molecules, potentially enhancing its therapeutic profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging machine learning algorithms and large datasets of known bioactive molecules, scientists can identify potential binding pockets and interaction modes for 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid. These computational studies have suggested that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases.
In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have focused on its interaction with model enzymes and cellular systems to assess its binding affinity and functional effects. Preliminary results indicate that 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid may exhibit inhibitory properties against targets relevant to inflammatory diseases, neurodegenerative disorders, and metabolic conditions. These findings are particularly exciting given the growing demand for novel therapeutic agents that can modulate complex biological pathways.
The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only highlight the ingenuity of modern chemical synthesis but also pave the way for similar strategies in developing other complex pharmaceutical intermediates.
From a medicinal chemistry perspective, the structural features of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid offer several advantages for drug development. The combination of hydrophobic aromatic rings with polar functional groups creates a balance that can enhance membrane permeability while maintaining adequate solubility. Additionally, the presence of multiple sites for hydrogen bonding allows for versatile interactions with biological targets, increasing the likelihood of potent and selective binding.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as an intermediate in more complex drug candidates or as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional moieties, researchers can tailor its properties to meet specific therapeutic needs.
The regulatory landscape for novel pharmaceutical compounds like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid is stringent but well-established. Manufacturers must adhere to rigorous guidelines set forth by regulatory agencies such as the FDA and EMA to ensure safety and efficacy before clinical trials can begin. However, these regulations also provide a clear framework for evaluating new drugs, ensuring that only those with genuine therapeutic value reach patients.
As research continues to uncover new applications for this compound, it is likely that collaborations between academic institutions, biotechnology companies, and pharmaceutical firms will accelerate its development. Such partnerships can leverage complementary expertise in synthetic chemistry, computational modeling, preclinical testing, and clinical development to bring new therapies to market more efficiently.
In conclusion,3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid (CAS No. 2172030-99-6) stands as a promising candidate in pharmaceutical research due to its unique molecular structure and potential biological activities. Its synthesis exemplifies modern advances in organic chemistry, while preliminary studies suggest exciting possibilities for therapeutic applications. As further research unfolds, this compound could play a significant role in addressing unmet medical needs across various disease areas.
2172030-99-6 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)